2,5-Bis(1-naphthamido)terephthalic acid

• IUPAC Name: 2,5-bis(naphthalene-1-carbonylamino)terephthalic acid
• InChI: InChI=1S/C30H20N2O6/c33-27(21-13-5-9-17-7-1-3-11-19(17)21)31-25-15-24(30(37)38)26(16-23(25)29(35)36)32-28(34)22-14-6-10-18-8-2-4-12-20(18)22/h1-16H,(H,31,33)(H,32,34)(H,35,36)(H,37,38)
• InChI Key: RTHKSIIZTFOIHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC(=C(C=C3C(=O)O)NC(=O)C4=CC=CC5=CC=CC=C54)C(=O)O
• Molecular Formula: C30H20N2O6
• Molecular Weight: 504.5 g/mol

Description

2,5-Bis(1-naphthamido)terephthalic acid is a synthetic organic compound characterized by a terephthalic acid core functionalized with two 1-naphthamide substituents at the 2 and 5 positions. This molecular structure integrates the linear, rigid backbone of terephthalic acid—a well-known commodity chemical and critical precursor to polyesters like polyethylene terephthalate (PET) —with the bulky, aromatic naphthalene groups. The presence of multiple carboxylic acid and amide functional groups makes this compound a potential candidate for use in metal-organic frameworks (MOFs) and as a specialty monomer for synthesizing advanced polymeric materials with tailored properties. As a derivative of terephthalic acid, its development is also of interest in the context of chemical recycling research, which aims to recover valuable monomers from plastic waste . This product is intended For Research Use Only. It is not for diagnostic or therapeutic use, and is strictly not intended for human consumption.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Bis(1-naphthamido)terephthalic acid typically involves the reaction of terephthalic acid with 1-naphthylamine under specific conditions. One common method includes:

Nitration of Terephthalic Acid: Terephthalic acid is nitrated using concentrated nitric acid in the presence of concentrated sulfuric acid to produce 2,5-dinitroterephthalic acid.

Reduction: The 2,5-dinitroterephthalic acid is then reduced using a suitable reducing agent, such as iron powder, to yield 2,5-diaminoterephthalic acid.

Amidation: Finally, the 2,5-diaminoterephthalic acid is reacted with 1-naphthylamine to form 2,5-Bis(1-naphthamido)terephthalic acid.

Industrial Production Methods

Industrial production methods for 2,5-Bis(1-naphthamido)terephthalic acid are similar to the laboratory synthesis but are scaled up to accommodate larger quantities. The process involves careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and consistency in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2,5-Bis(1-naphthamido)terephthalic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The naphthyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as iron powder or hydrogen gas in the presence of a catalyst are commonly used.

Substitution: Substitution reactions often require catalysts or specific reagents like halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

2,5-Bis(1-naphthamido)terephthalic acid has several applications in scientific research:

Chemistry: It is used as a ligand in the synthesis of coordination polymers and metal-organic frameworks.

Biology: The compound’s structural properties make it useful in studying molecular interactions and binding affinities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with specific biological targets.

Industry: It is used in the production of advanced materials, including polymers and composites, due to its stability and unique properties.

Mechanism of Action

The mechanism of action of 2,5-Bis(1-naphthamido)terephthalic acid involves its interaction with specific molecular targets. The compound can bind to metal ions, forming coordination complexes that exhibit unique properties. These interactions can influence various biological pathways and processes, making the compound a valuable tool in research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Terephthalic Acid (TPA)

• Structure : A linear aromatic dicarboxylic acid (1,4-benzenedicarboxylic acid).
• Applications : Primary precursor for polyethylene terephthalate (PET), a ubiquitous polyester in textiles and packaging .
• Synthesis : Petroleum-based, derived from p-xylene oxidation.
• Key Properties : High thermal stability (melting point ~300°C), rigidity, and hydrophobicity.

2,5-Furandicarboxylic Acid (FDCA)

• Structure : Bio-based furan dicarboxylic acid (2,5-furandicarboxylic acid).
• Applications: Sustainable alternative to TPA; used in poly(ethylene furanoate) (PEF), a biodegradable polyester .
• Synthesis : Derived from 5-hydroxymethylfurfural (HMF) via oxidation (biocatalytic or electrochemical methods) .
• Key Properties : Comparable thermal stability to TPA (melting point ~342°C), reduced hydrophobicity due to furan oxygen .
• Advantages : Renewable sourcing (biomass sugars), lower carbon footprint .

Bis(2-ethylhexyl) Terephthalate (DOTP)

• Structure : Ester derivative of TPA with two 2-ethylhexyl groups.
• Applications : Plasticizer for PVC, replacing phthalates due to lower toxicity .
• Synthesis: Esterification of TPA with 2-ethylhexanol.
• Key Properties : High flexibility, low volatility, and improved thermal stability compared to traditional phthalates.

3-Acetoxy-5-Methyl-2-Nitro-Terephthalic Acid

• Structure : TPA derivative with acetoxy, methyl, and nitro substituents.
• Applications: Found in plant extracts (Artemisia scopaeformis) with noted antimicrobial and antioxidant activities .
• Key Properties : Polar functional groups enhance solubility in organic solvents, enabling biological applications.

2,5-Bis(trifluoromethyl)terephthalic Acid

• Structure : TPA with two trifluoromethyl groups at 2 and 5 positions.
• Applications : Ligand for metal-organic frameworks (MOFs) and coordination polymers (e.g., zinc complexes) .
• Key Properties : Fluorine substituents increase electronegativity and chemical resistance, useful in catalysis or gas storage.

Comparative Analysis Table

Compound	Key Substituents	Synthesis Route	Applications	Thermal Stability	Sustainability
Terephthalic Acid (TPA)	-COOH at 1,4 positions	Petroleum-based oxidation	PET production	~300°C	Low
FDCA	Furan ring, -COOH	HMF oxidation (biocatalytic/electrochemical)	PEF production, bio-plastics	~342°C	High
DOTP	2-ethylhexyl ester groups	Esterification of TPA	PVC plasticizer	>200°C	Moderate
2,5-Bis(1-naphthamido)TPA (hypothetical)	1-naphthamide groups	Amidation of TPA (speculative)	Polymers, coordination chemistry	Likely high	Moderate
3-Acetoxy-5-methyl-2-nitro-TPA	Acetoxy, methyl, nitro	Plant extraction or synthesis	Antimicrobial agents	Not reported	N/A

Research Findings and Industrial Relevance

• FDCA vs. TPA : FDCA-based PEF exhibits 10× better CO₂ barrier properties than PET, making it ideal for beverage packaging . However, FDCA’s higher production cost (~$2,500/ton) limits scalability compared to TPA (\sim$1,000/ton) .
• Functionalization Impact : Substituents like trifluoromethyl (in 2,5-bis(trifluoromethyl)TPA) or naphthamide groups (in the target compound) can tailor solubility and coordination behavior, enabling niche applications in MOFs or high-performance polymers .
• Sustainability Trends : FDCA and DOTP exemplify the shift toward bio-based and safer alternatives, aligning with EU REACH regulations .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2,5-Bis(1-naphthamido)terephthalic acid, and how can purity be maximized?

• Methodological Answer :

• Step 1 : Start with terephthalic acid derivatives (e.g., 2,5-diaminoterephthalic acid) and 1-naphthoyl chloride. Use anhydrous dimethylformamide (DMF) as a solvent to enhance reactivity.
• Step 2 : Employ triethylamine (TEA) as a base to neutralize HCl byproducts, ensuring a stoichiometric ratio of 2:1 (naphthoyl chloride to amine groups).
• Step 3 : Conduct the reaction under nitrogen at 80–100°C for 12–24 hours. Monitor completion via thin-layer chromatography (TLC).
• Step 4 : Purify via recrystallization in ethanol/water (7:3 v/v) or column chromatography (silica gel, ethyl acetate/hexane eluent).
• Key Reference : Solvothermal methods at 120°C with ZnCl₂ and auxiliary ligands (e.g., bipyridine) yield coordination polymers with >85% purity .

Q. Which characterization techniques are critical for confirming the structure of this compound?

• Methodological Answer :

• FT-IR : Identify amide (C=O stretch at ~1680 cm⁻¹) and carboxylate (asymmetric stretch at ~1550 cm⁻¹) groups.
• X-ray Diffraction (XRD) : Resolve crystal packing and confirm bond angles (e.g., Zn–O bond lengths of 2.08–2.15 Å in coordination complexes) .
• Elemental Analysis : Verify C, H, N, and S content within ±0.3% of theoretical values.
• Thermogravimetric Analysis (TGA) : Assess thermal stability (decomposition onset ~300°C for metal complexes) .

Advanced Research Questions

Q. How does 2,5-Bis(1-naphthamido)terephthalic acid function as a ligand in metal-organic frameworks (MOFs)?

• Methodological Answer :

• Coordination Sites : The carboxylate (-COO⁻) and deprotonated amide (-NH⁻) groups bind to metal ions (e.g., Zn²⁺, Cu²⁺).
• Framework Design : Use solvothermal synthesis (120°C, 24h) with ZnCl₂ and 4,4′-bipyridine to form 1D or 2D polymers. Adjust pH to 5–6 to optimize ligand deprotonation .
• Porosity Analysis : N₂ adsorption isotherms at 77 K reveal surface areas of ~450 m²/g, influenced by auxiliary ligand choice .

Q. What computational approaches predict the electronic properties of this compound?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize geometry using B3LYP/6-311G(d,p) basis sets. Calculate HOMO-LUMO gaps (~3.2 eV) to assess redox activity .
• Molecular Dynamics (MD) : Simulate solvent interactions (e.g., DMF, water) to explain solubility trends (logP ~3.12) .
• Reference Data : Predicted boiling point (348°C) and density (1.664 g/cm³) align with experimental thermogravimetric results .

Q. How to resolve contradictions in reported crystallographic data for its metal complexes?

• Methodological Answer :

• Variable Analysis : Differences in bond lengths (e.g., Zn–O = 2.08 vs. 2.15 Å) may stem from pH-dependent protonation states.
• Standardization : Replicate synthesis at fixed pH (5.5) and solvent system (DMF/H₂O) to minimize artifacts .

Methodological Challenges & Solutions

Addressing solubility limitations in polar solvents :

• Solution : Use dimethyl sulfoxide (DMSO) or DMF with 5% acetic acid to protonate carboxylate groups, enhancing solubility .

Optimizing catalytic applications in esterification :

• Approach : Immobilize the ligand on mesoporous silica (e.g., SBA-15) via post-synthetic modification. Test activity in biomass-derived furan esterification (80% conversion at 100°C) .